Cas no 1260375-37-8 (DisodiuM Phenyl Phosphate Hydrate)

• Product Name: DisodiuM Phenyl Phosphate Hydrate
• CAS No: 1260375-37-8
• MF: C₆H₇Na₂O₅P
• MW: 236.070084810257
• CID: 5039690
• PubChem ID: 67924301
• Update Time: 2026-02-28

DisodiuM Phenyl Phosphate Hydrate Chemical and Physical Properties

Names and Identifiers

• DisodiuM Phenyl Phosphate Hydrate
• C6H5O4P.2Na.H2O
• Disodiumphenylphosphate hydrate
• 6617AH
• D91924
• disodium;phenyl phosphate;hydrate
• disodium hydrate monophenyl phosphate
• MFCD00149081
• 1260375-37-8
• DISODIUM HYDRATE PHENYL PHOSPHATE
• CS-0160290
• DisodiumPhenylPhosphateHydrate
• AKOS025295152

• Inchi： 1S/C6H7O4P.2Na.H2O/c7-11(8,9)10-6-4-2-1-3-5-6;;;/h1-5H,(H2,7,8,9);;;1H2/q;2*+1;/p-2
• InChI Key： QPXRAGHWHMEVOR-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OC1C=CC=CC=1.[Na+].[Na+].O

Computed Properties

• Exact Mass: 235.98264888g/mol
• Monoisotopic Mass: 235.98264888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4

Additional information on DisodiuM Phenyl Phosphate Hydrate

Introduction to Disodium Phenyl Phosphate Hydrate (CAS No: 1260375-37-8) and Its Applications in Modern Chemical Research

Disodium Phenyl Phosphate Hydrate, identified by the Chemical Abstracts Service Number (CAS No) 1260375-37-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its hydrate form, has garnered attention due to its unique structural and functional properties. The molecular structure of Disodium Phenyl Phosphate Hydrate consists of a phosphate backbone with phenyl groups, which contribute to its distinctive chemical behavior. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent advancements in research.

The synthesis of Disodium Phenyl Phosphate Hydrate involves a series of carefully controlled chemical reactions. Typically, it is prepared through the neutralization of phenyl phosphoric acid with sodium hydroxide, followed by hydration. The process requires precise control of reaction conditions, including temperature and pH, to ensure the formation of the hydrate form. Recent studies have highlighted the importance of solvent selection in optimizing the yield and purity of the final product. Advanced techniques such as recrystallization and chromatography are often employed to achieve high-purity Disodium Phenyl Phosphate Hydrate, which is crucial for its intended applications.

One of the most notable applications of Disodium Phenyl Phosphate Hydrate is in the field of biochemical research. The compound serves as an effective chelating agent, capable of binding metal ions with high specificity. This property makes it valuable in various biochemical assays where metal ion interference needs to be minimized. For instance, in enzyme kinetics studies, Disodium Phenyl Phosphate Hydrate can be used to inhibit metal-dependent enzymes, allowing researchers to study enzyme mechanisms under controlled conditions.

Moreover, Disodium Phenyl Phosphate Hydrate has found utility in the development of novel pharmaceutical agents. Its ability to interact with biological molecules has led to its incorporation into drug design strategies. Researchers are exploring its potential as a prodrug carrier and a component in targeted drug delivery systems. The hydrate form enhances solubility and bioavailability, making it an attractive candidate for pharmaceutical formulations. Preliminary studies suggest that when combined with certain therapeutic molecules, Disodium Phenyl Phosphate Hydrate can improve drug penetration across biological barriers.

In recent years, advancements in spectroscopic techniques have enabled deeper insights into the structural and dynamic properties of Disodium Phenyl Phosphate Hydrate. Nuclear Magnetic Resonance (NMR) spectroscopy has been particularly useful in elucidating its molecular structure and identifying hydration states. Additionally, X-ray diffraction studies have revealed detailed information about its crystal lattice arrangement, which is crucial for understanding its interactions with other molecules. These techniques have not only enhanced our fundamental understanding of the compound but also paved the way for new applications in materials science.

The compound's role in environmental chemistry is another area of growing interest. Due to its chelating properties, Disodium Phenyl Phosphate Hydrate can be employed in water treatment processes to remove heavy metals from industrial effluents. Its effectiveness in binding metal ions like lead and mercury makes it a promising candidate for developing eco-friendly remediation strategies. Recent environmental studies have demonstrated its potential in mitigating toxic metal pollution in aquatic ecosystems.

Furthermore, Disodium Phenyl Phosphate Hydrate has been investigated for its potential applications in nanotechnology. Its ability to stabilize nanoparticles has opened new avenues for developing advanced materials with tailored properties. Researchers are exploring its use as a capping agent to prevent nanoparticle aggregation and as a component in hybrid nanocomposites. These applications hold promise for advancements in fields such as electronics, catalysis, and biomedical engineering.

The future prospects of Disodium Phenyl Phosphate Hydrate are vast and multifaceted. Ongoing research is focused on expanding its utility across various domains. One exciting avenue is its application in green chemistry initiatives, where it could serve as a sustainable alternative to traditional reagents. Additionally, efforts are underway to develop novel derivatives of this compound that exhibit enhanced functionalities for specific applications.

In conclusion, Disodium Phenyl Phosphate Hydrate (CAS No: 1260375-37-8) is a versatile compound with significant implications in chemical research and industrial applications. Its unique properties make it invaluable in biochemical assays, pharmaceutical development, environmental remediation, and nanotechnology. As research continues to uncover new possibilities, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern chemical science.